Cas no 105942-64-1 (Butanamide, N-[3,5-bis(trifluoromethyl)phenyl]-N-methyl-3-oxo-)

Butanamide, N-[3,5-bis(trifluoromethyl)phenyl]-N-methyl-3-oxo- structure
105942-64-1 structure
Product Name:Butanamide, N-[3,5-bis(trifluoromethyl)phenyl]-N-methyl-3-oxo-
CAS No:105942-64-1
MF:C13H11F6NO2
MW:327.222364664078
CID:1170818
Update Time:2024-07-26

Butanamide, N-[3,5-bis(trifluoromethyl)phenyl]-N-methyl-3-oxo- Chemical and Physical Properties

Names and Identifiers

    • Butanamide, N-[3,5-bis(trifluoromethyl)phenyl]-N-methyl-3-oxo-
    • Inchi: 1S/C13H11F6NO2/c1-7(21)3-11(22)20(2)10-5-8(12(14,15)16)4-9(6-10)13(17,18)19/h4-6H,3H2,1-2H3
    • InChI Key: XQXJTCIKJSZGRM-UHFFFAOYSA-N
    • SMILES: C(N(C1=CC(C(F)(F)F)=CC(C(F)(F)F)=C1)C)(=O)CC(=O)C

Computed Properties

  • Exact Mass: 327.06943

Experimental Properties

  • Density: 1.373±0.06 g/cm3(Predicted)
  • Boiling Point: 321.5±42.0 °C(Predicted)
  • PSA: 37.38
  • pka: 8.18±0.50(Predicted)
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司